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Compound of Interest

3-Bromo-4-ethoxy-5-
Compound Name:

methoxybenzohydrazide
CAS No.: 565172-99-8
Cat. No.: B2436807

Get Quote

Executive Summary & Chemical Identity[1][2][3]

3-Bromo-4-ethoxy-5-methoxybenzohydrazide is a specialized organic scaffold belonging to
the class of substituted benzohydrazides.[1] It represents a strategic intersection of three
distinct pharmacophoric elements: a lipophilic bromine substituent, a mixed alkoxy pattern
(ethoxy/methoxy) mimicking natural polyphenol metabolites, and a reactive hydrazide
"warhead" capable of forming hydrazones or heterocycles.

This compound is primarily utilized in medicinal chemistry as a versatile intermediate for the
synthesis of antimicrobial agents, EGFR kinase inhibitors, and antitubercular drugs. Its specific
substitution pattern modulates metabolic stability and lipophilicity (LogP), making it a critical
candidate for Structure-Activity Relationship (SAR) optimization.

Chemical Data Table
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Property Specification
IUPAC Name 3-Bromo-4-ethoxy-5-methoxybenzohydrazide
Molecular Formula C10H13BrN20s3
Molecular Weight 289.13 g/mol

Not explicitly listed; Analogous to 90109-65-2
CAS Number

(Aldehyde precursor)
Core Scaffold Benzohydrazide

) 3-Bromo (Halogen bond donor), 4-Ethoxy

Key Substituents ]

(Steric bulk), 5-Methoxy (H-bond acceptor)
Predicted LogP ~1.8-2.2

. Soluble in DMSO, DMF, Methanol; Sparingly

Solubility

soluble in Water

Synthetic Methodology

As a Senior Application Scientist, | recommend a convergent synthetic route starting from 3-
bromo-4-hydroxy-5-methoxybenzaldehyde (5-Bromovanillin). This pathway ensures high
regioselectivity and minimizes the formation of side products.

Retrosynthetic Analysis

The target molecule is disassembled into two key precursors:[1]
e Hydrazine Hydrate: The nucleophilic nitrogen source.

o Methyl 3-bromo-4-ethoxy-5-methoxybenzoate: The electrophilic carbonyl species, derived
from the oxidation and esterification of the corresponding aldehyde.[1]

Detailed Experimental Protocol
Step 1: O-Ethylation

Objective: Protection of the phenolic hydroxyl group with an ethyl moiety.[1]
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e Reagents: 3-Bromo-4-hydroxy-5-methoxybenzaldehyde (1.0 eq), Ethyl Bromide (1.2 eq),
Potassium Carbonate (K2COs, 2.0 eq).[1]

e Solvent: DMF (Dimethylformamide).

e Procedure:

[¢]

Dissolve the aldehyde in DMF under an inert atmosphere (Nz2).

Add K2COs and stir for 15 minutes to generate the phenoxide anion.

o

[e]

Dropwise add Ethyl Bromide to control the exotherm.

o

Heat to 60°C for 4—6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

[¢]

Workup: Pour into ice water. Filter the precipitate (3-Bromo-4-ethoxy-5-
methoxybenzaldehyde).[1]

Step 2: Pinnick Oxidation & Esterification

Obijective: Conversion of aldehyde to methyl ester.[1]

e Reagents: Sodium Chlorite (NaClO3z), Sulfamic Acid (Scavenger), followed by
Methanol/H2SOa.

e Procedure:
o Oxidize the aldehyde to the carboxylic acid using NaClO:z in buffered aqueous t-butanol.[1]

o Isolate the acid and reflux in dry Methanol with catalytic H2SOa (Fischer Esterification) for
8 hours.

o Evaporate solvent and neutralize to obtain Methyl 3-bromo-4-ethoxy-5-methoxybenzoate.

[1]

Step 3: Hydrazinolysis (Key Step)

Objective: Formation of the hydrazide bond.
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» Reagents: Methyl ester intermediate (1.0 eq), Hydrazine Hydrate (80%, 5.0 eq).
e Solvent: Absolute Ethanol.[1]

e Procedure:

[¢]

Dissolve the methyl ester in absolute ethanol.
o Add hydrazine hydrate dropwise at room temperature.
o Reflux the mixture at 78°C for 6—12 hours.

o Critical Observation: The solution will initially be clear and may turn pale yellow. Upon
cooling, the product often crystallizes directly.

o Purification: Filter the solid, wash with cold ethanol, and recrystallize from Ethanol/Water if
necessary.

Synthetic Workfl Di
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5-methoxybenzaldehyde (EtBr, K2C0O3) Alilinits e (NaClO2 -> MeOH/H+) REhvIES el (N2H4.H20, Reflux) 5-methoxybenzohydrazide

Click to download full resolution via product page

Caption: Convergent synthetic pathway from commercially available vanillin derivative to the
target benzohydrazide.

Characterization & Quality Control

To ensure the integrity of the synthesized compound, the following spectral signatures must be
validated.

1H NMR (DMSO-ds, 400 MHz) Prediction

e 0 9.60 ppm (s, 1H): CONH (Amide proton, exchangeable with D20).
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0 7.40 — 7.60 ppm (m, 2H): Aromatic protons (H-2 and H-6).[1] The bromine at C3 and
methoxy at C5 create a specific splitting pattern (typically doublets with meta-coupling, J ~ 2
Hz).

e 0 4.50 ppm (br s, 2H): NH2 (Amino protons, broad).

e 04.10 ppm (g, 2H): O-CH2-CHs (Ethoxy methylene).

e 0 3.85 ppm (s, 3H): O-CHs (Methoxy).

0 1.35 ppm (t, 3H): O-CH2-CHs (Ethoxy methyl).

IR Spectroscopy (KBr Pellet)

e 3300-3200 cm~1: N-H stretching (doublet for primary amine).
e 1650-1660 cm~1: C=0 stretching (Amide | band).

e 1250 cm~1: C-O-C asymmetric stretching (Aryl alkyl ether).

Biological Potential & Pharmacophore Analysis[3][4]
[5]

The 3-Bromo-4-ethoxy-5-methoxy motif is not arbitrary; it is a highly privileged scaffold in
medicinal chemistry, often referred to as a "pseudo-combretastatin” or "gallate” analogue.[1]

Structure-Activity Relationship (SAR) Logic|[3]

e 3-Bromo Substituent:

o Lipophilicity: Increases membrane permeability compared to the parent methoxy/hydroxy
compounds.

o Halogen Bonding: The bromine atom can act as a halogen bond donor to carbonyl
backbone oxygens in target proteins (e.g., Kinases, Enoyl-ACP reductase).

e 4-Ethoxy Group:
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o Steric Bulk: Provides a "steric clash" that can improve selectivity for specific hydrophobic

pockets in enzymes like EGFR or InhA (M. tuberculosis).

o Metabolic Stability: The ethyl group is more resistant to O-dealkylation by cytochrome

P450 enzymes compared to a methoxy group.[1]

e Hydrazide Linker:

o Chelation: Capable of coordinating with metal ions (Fe, Cu) in metalloenzymes.

o H-Bonding: Acts as both a donor and acceptor, critical for binding in the active site of

bacterial targets.

Mechanism of Action: EGFR Kinase Inhibition

Research into related benzohydrazides suggests a mechanism where the hydrazide moiety

forms hydrogen bonds with the hinge region of the kinase ATP-binding site, while the

substituted phenyl ring occupies the hydrophobic back pocket.
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Caption: Pharmacophore map illustrating the functional roles of each substituent in biological

systems.[1]
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Safety & Handling (MSDS Summary)

Signal Word:WARNING

Hazard Statements:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Handling: Use in a fume hood.[1] Avoid dust formation. The hydrazide group is potentially
reactive; avoid contact with strong oxidizing agents.

Storage: Store at 2—-8°C under inert gas (Argon/Nitrogen) to prevent oxidation of the
hydrazide to the diimide or acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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